Cas no 33043-54-8 (L-Serine N-Carboxyanhydride)

• Product Name: L-Serine N-Carboxyanhydride
• CAS No: 33043-54-8
• MF: C₄H₅NO₄
• MW: 131.086801290512
• CID: 1062588
• PubChem ID: 55286273
• Update Time: 2025-10-29

L-Serine N-Carboxyanhydride Chemical and Physical Properties

Names and Identifiers

• L-Serine N-Carboxyanhydride
• L-Serine N-Carboxyan
• (4S)-4-(Hydroxymethyl)-1,3-oxazolidine-2,5-dione
• (4S)-4-(Hydroxymethyl)-2,5-oxazolidinedione
• SCHEMBL26691703
• DTXSID40717468
• (S)-4-(Hydroxymethyl)-2,5-oxazolidinedione
• AKOS006353960
• J-018988
• 33043-54-8
• (4S)-4-(Hydroxymethyl)-2,5-oxazolidinedione; (S)-4-(Hydroxymethyl)-2,5- oxazolidinedione; L-4-(Hydroxymethyl)-2,5-oxazolidinedione; Ser-NCA;

• Inchi： 1S/C4H5NO4/c6-1-2-3(7)9-4(8)5-2/h2,6H,1H2,(H,5,8)/t2-/m0/s1
• InChI Key： KVUIJQRUDVLWAI-REOHCLBHSA-N
• SMILES： O1C(N[C@H](C1=O)CO)=O

Computed Properties

• Exact Mass: 131.02200
• Monoisotopic Mass: 131.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: -1.74630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine N-Carboxyanhydride

L-Serine N-Carboxyanhydride (CAS No. 33043-54-8): A Versatile Building Block in Peptide Synthesis and Biomedical Research

L-Serine N-Carboxyanhydride (also known as Ser-NCA or L-Serine NCA with CAS No. 33043-54-8) is a crucial intermediate in peptide chemistry and pharmaceutical research. This white crystalline compound belongs to the class of N-carboxyanhydrides (NCAs), which have gained significant attention due to their role in controlled polymerization reactions for peptide synthesis. The growing demand for custom peptides in drug discovery and biomaterials has made Ser-NCA derivatives increasingly valuable in both academic and industrial settings.

The chemical structure of L-Serine N-Carboxyanhydride features a reactive five-membered ring that enables efficient ring-opening polymerization, making it particularly useful for creating poly(amino acid) materials. Researchers frequently search for "Ser-NCA synthesis protocol" or "L-Serine NCA stability" as these are critical factors in peptide production. Recent advancements in green chemistry approaches have focused on optimizing the synthesis of NCAs like 33043-54-8 to reduce environmental impact while maintaining high yield and purity.

In biomedical applications, polymers derived from L-Serine N-Carboxyanhydride demonstrate excellent biocompatibility and degradation properties, making them suitable for drug delivery systems and tissue engineering scaffolds. The compound's ability to form pH-responsive materials has been particularly valuable in developing targeted therapies, a hot topic in current "smart drug delivery" research. Many pharmaceutical companies are investigating Ser-NCA copolymers for controlled release formulations, as evidenced by the rising search trends for "amino acid-based polymers in medicine".

The handling and storage of L-Serine N-Carboxyanhydride (CAS 33043-54-8) require specific conditions due to its moisture sensitivity. Proper anhydrous storage under inert atmosphere significantly extends its shelf life, a frequent concern reflected in queries like "how to store Ser-NCA long term". The compound's purity is typically verified through HPLC analysis and melting point determination, with many researchers seeking "Ser-NCA characterization methods" to ensure batch consistency.

Recent publications highlight innovative applications of L-Serine N-Carboxyanhydride derivatives in creating bioactive coatings for medical implants and antimicrobial surfaces. This aligns with growing interest in "infection-resistant biomaterials" and "antibacterial polymers" within the scientific community. The compound's side chain hydroxyl group provides unique opportunities for post-polymerization modifications, enabling the creation of functional materials with tailored properties.

Market analysis indicates steady growth in demand for high-purity L-Serine NCA, particularly from contract research organizations specializing in peptide therapeutics. The development of automated NCA polymerization systems has further increased production efficiency, addressing common search queries about "scaling up NCA reactions". Quality specifications for CAS 33043-54-8 typically require ≥98% purity, with strict limits on residual solvents and moisture content.

From a regulatory perspective, L-Serine N-Carboxyanhydride is generally regarded as safe for research purposes when handled properly. However, researchers often inquire about "Ser-NCA safety data" and "NCA handling precautions", emphasizing the need for comprehensive technical documentation. The compound's material safety data sheet (MSDS) provides essential information about proper laboratory practices.

Future research directions for 33043-54-8 include exploring its potential in 3D bioprinting inks and neural tissue engineering, areas receiving substantial attention in regenerative medicine. The ability to create serine-rich polypeptides with controlled architectures opens new possibilities for mimicking natural extracellular matrices. These applications respond to trending searches about "biomimetic materials for cell culture" and "peptide-based hydrogels".

For synthetic chemists, understanding the polymerization kinetics of L-Serine N-Carboxyanhydride remains a key research area. Recent studies have focused on initiator systems that provide better control over molecular weight and polydispersity, addressing common questions about "controlling NCA polymerization". The development of metal-free initiation methods has been particularly noteworthy in making the process more environmentally friendly.

In analytical chemistry, advanced techniques like MALDI-TOF mass spectrometry and 2D NMR are being increasingly applied to characterize polymers derived from Ser-NCA. This responds to the scientific community's need for more sophisticated "polymer characterization techniques" to better understand structure-property relationships. The hydroxyl group in L-Serine N-Carboxyanhydride provides a convenient handle for various spectroscopic tags and analytical probes.

The commercial availability of CAS 33043-54-8 from multiple specialty chemical suppliers has improved in recent years, though researchers often search for "reliable Ser-NCA suppliers" and "bulk NCA pricing". Some suppliers now offer custom synthesis services for modified NCAs, catering to the growing demand for specialized amino acid derivatives in advanced materials research.

As the field of precision medicine advances, the role of well-defined amino acid-based polymers from compounds like L-Serine N-Carboxyanhydride is expected to expand significantly. Current research explores their potential in personalized drug formulations and diagnostic agents, areas generating substantial interest as evidenced by search trends for "peptide materials in theranostics". The unique properties of serine-containing polymers make them particularly promising for these cutting-edge applications.